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Compound of Interest

Compound Name: Basketane

CAS No.: 5603-27-0

Cat. No.: B15799688

Get Quote

While the unique, strained cage structure of basketane
(pentacyclo[4.4.0.02,5.03,8.04,7]decane) has intrigued organic chemists for decades, its

application in materials science remains a largely unexplored frontier.[1] Unlike its more famous

cousins, cubane and adamantane, which have been investigated for uses ranging from high-

energy materials to pharmaceuticals, basketane has yet to find a significant foothold in the

development of new materials.

This document summarizes the available scientific information on basketane, focusing on its

synthesis and fundamental properties, which are prerequisites for any potential materials

science applications. Due to the limited published research on the use of basketane in

materials, this report will highlight the potential, based on the properties of basketane and

analogies with related cage compounds, rather than detailing established applications.

Physical and Chemical Properties of Basketane
Basketane is a saturated polycyclic hydrocarbon with the molecular formula C₁₀H₁₂.[2] Its rigid,

basket-like structure results in significant ring strain, estimated to be over 100 kcal/mol.[1] This

high strain energy is a defining characteristic and leads to a high heat of combustion.[2]
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Property Value Reference

Molecular Formula C₁₀H₁₂ [2]

Molar Mass 132.206 g·mol⁻¹ [2]

Melting Point 58–61 °C [1]

Boiling Point ~185 °C at 760 mmHg [1]

Density 1.30 g/cm³ [1]

Strain Energy >100 kcal/mol [1]

Spectroscopic data for basketane is well-characterized, with ¹H NMR and ¹³C NMR spectra

reflecting its high symmetry. Infrared spectroscopy shows typical C-H stretching bands for a

saturated hydrocarbon.[1]

Synthesis of Basketane and Its Derivatives
The synthesis of basketane is a multi-step process, and several routes have been reported.

Experimental Protocol: Synthesis of Basketane via
Diels-Alder Reaction
One common synthesis begins with a Diels-Alder reaction between cyclooctatetraene and

maleic anhydride.[2]

Materials:

Cyclooctatetraene

Maleic anhydride

Acetone

Lead tetraacetate

Hydrogen gas
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Palladium on carbon (Pd/C) catalyst

Procedure:

Diels-Alder Reaction: Cyclooctatetraene reacts with maleic anhydride to form a polycyclic

anhydride adduct.

Photoisomerization: The adduct undergoes intramolecular cyclization in acetone upon

exposure to light, yielding a cage-like anhydride.[2] This step has a reported yield of 40%.[2]

Hydrolysis and Decarboxylation: The anhydride is hydrolyzed, and subsequent treatment

with lead tetraacetate affords basketene, the unsaturated precursor to basketane.[2]

Hydrogenation: Basketene is hydrogenated in the presence of a palladium on carbon

catalyst to yield the final product, basketane.[2]

Synthesis of Basketane

Cyclooctatetraene +
Maleic Anhydride

Diels-Alder AdductDiels-Alder Cage AnhydrideYield: 40%

Photoisomerization
(Acetone, hv)

Basketene

Hydrolysis &
Decarboxylation

(Lead tetraacetate)

Basketane

Hydrogenation
(H2, Pd/C)
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Figure 1. Synthetic workflow for basketane via a Diels-Alder reaction approach.

Experimental Protocol: Synthesis of a Highly
Substituted Basketane Derivative
A synthesis for a highly substituted basketane, dimethyl 6,7-dicyano-1,3,9,9-

tetramethylpentacyclo[4.4.0.02,5.03,8.04,7]decane-4,5-dicarboxylate, has been reported with

good yields in the final steps.[3]

Materials:

endo-2,3-dichloro-4a,8a-dicyano-4a,5,8,8a-tetrahydro-5,7-dimethyl-5,8-(2,2-

dimethylethano)-1,4-naphthoquinone

Sodium methoxide in methanol

Solvent for photocycloaddition (e.g., benzene or acetone)

Procedure:

Intramolecular Photocycloaddition (Step 1): The starting Diels-Alder adduct undergoes

intramolecular photocycloaddition to afford 2,7-dichloro-4,5-dicyano-1,9,11,11-

tetramethylpentacyclo[6.4.0.02,7.04,12.05,9]dodecane-3,6-dione with a 72% yield.[3]

Rearrangement: Treatment of the product from step 1 with an excess of sodium methoxide in

refluxing methanol leads to a complex rearrangement, affording dimethyl 7,8-dicyano-

1,5,10,10-tetramethyltricyclo[4.2.2.02,5]deca-3,7-diene-3,4-dicarboxylate in 85% yield.[3]

Intramolecular Photocycloaddition (Step 2): The product from step 2 undergoes a final

intramolecular photocycloaddition to yield the highly substituted basketane derivative in 84%

yield.[3]
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Synthesis of a Substituted Basketane

Diels-Alder Adduct

Cage DioneYield: 72%

Photocycloaddition

Tricyclic DieneYield: 85%

Rearrangement
(NaOMe, MeOH)

Substituted BasketaneYield: 84%

Photocycloaddition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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